Cas no 2172318-05-5 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid)

4-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure features a sterically hindered 4-methylpentanamido group and an oxolane-3-carboxylic acid moiety, offering unique conformational constraints for peptide backbone modification. The Fmoc protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling selective deprotection under mild basic conditions. This compound is particularly valuable for introducing rigid, non-natural amino acid motifs into peptide sequences, which can enhance stability or modulate biological activity. Its high purity and well-defined stereochemistry make it suitable for research requiring precise control over peptide secondary structure.
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid structure
2172318-05-5 structure
Product Name:4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid
CAS No:2172318-05-5
MF:C26H30N2O6
MW:466.526207447052
CID:6400818
PubChem ID:165542061
Update Time:2025-05-25

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid
    • 2172318-05-5
    • EN300-1495561
    • 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
    • Inchi: 1S/C26H30N2O6/c1-16(10-11-24(29)28-23-15-33-13-22(23)25(30)31)12-27-26(32)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
    • InChI Key: DCGFAJONZPZYJS-UHFFFAOYSA-N
    • SMILES: O1CC(C(=O)O)C(C1)NC(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 466.21038668g/mol
  • Monoisotopic Mass: 466.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 114Ų

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1495561-0.05g
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
2172318-05-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1495561-0.1g
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
2172318-05-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1495561-0.25g
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
2172318-05-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1495561-0.5g
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
2172318-05-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1495561-1.0g
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
2172318-05-5
1g
$3368.0 2023-06-05
Enamine
EN300-1495561-2.5g
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
2172318-05-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1495561-5.0g
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
2172318-05-5
5g
$9769.0 2023-06-05
Enamine
EN300-1495561-10.0g
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
2172318-05-5
10g
$14487.0 2023-06-05
Enamine
EN300-1495561-50mg
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
2172318-05-5
50mg
$2829.0 2023-09-28
Enamine
EN300-1495561-100mg
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
2172318-05-5
100mg
$2963.0 2023-09-28

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic Acid

The compound 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid, with the CAS number 2172318-05-5, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and an oxolane ring system. The integration of these functional groups renders this compound versatile for applications in drug delivery systems, bioconjugation, and advanced polymer materials.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bio-inspired materials. Researchers have demonstrated its ability to undergo controlled polymerization under mild conditions, yielding materials with tunable mechanical properties. The Fmoc group, in particular, has been shown to play a critical role in modulating the reactivity of the molecule during polymerization processes. This finding underscores the importance of understanding the interplay between functional groups in designing advanced materials.

In addition to its role in materials science, this compound has also been explored for its potential in drug delivery applications. The oxolane ring system, which is a cyclic ether derivative, has been identified as a promising candidate for encapsulating hydrophobic drugs. Studies have shown that the compound can form stable nanoparticles with high drug loading capacity, making it a viable option for targeted drug delivery systems. Furthermore, the presence of the Fmoc group allows for precise control over drug release kinetics, which is essential for optimizing therapeutic outcomes.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc intermediate and subsequent coupling reactions to introduce the pentanamide and oxolane functionalities. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

From a structural perspective, the compound exhibits a unique balance between rigidity and flexibility due to its hybrid architecture. The fluorenylmethoxycarbonyl group imparts rigidity to the molecule, while the pentanamide and oxolane moieties introduce flexibility and functionality. This balance is crucial for applications where both structural integrity and adaptability are required.

Moreover, computational studies have provided valuable insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the Fmoc group significantly influences the electronic distribution within the molecule, enhancing its reactivity towards nucleophilic attacks. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its reactivity in various chemical transformations.

In summary, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid represents a cutting-edge chemical entity with multifaceted applications across diverse fields. Its unique structure and functional groups make it an invaluable tool for advancing research in materials science, drug delivery systems, and organic synthesis. As ongoing research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.